Cas no 854137-35-2 (1-(propane-1-sulfonyl)piperidine-4-carboxylic acid)

1-(Propane-1-sulfonyl)piperidine-4-carboxylic acid is a sulfonamide-functionalized piperidine derivative with a carboxylic acid moiety, offering versatile reactivity for synthetic applications. Its structure combines a rigid piperidine core with a flexible propane sulfonyl group, enhancing its utility as an intermediate in medicinal chemistry and drug discovery. The carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, or other functionalized compounds. The sulfonyl group contributes to improved stability and potential binding interactions in biological systems. This compound is particularly valuable in the design of protease inhibitors, receptor modulators, and other pharmacologically active molecules due to its balanced polarity and structural adaptability.

1-(propane-1-sulfonyl)piperidine-4-carboxylic acid structure

854137-35-2 structure

Product Name:1-(propane-1-sulfonyl)piperidine-4-carboxylic acid

CAS No:854137-35-2

MF:C₉H₁₇NO₄S

MW:235.300581693649

CID:3109571

PubChem ID:4047204

Update Time:2025-05-27

1-(propane-1-sulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(propane-1-sulfonyl)piperidine-4-carboxylic acid
- EJB13735
- F0918-7140
- 1-(PROPYLSULFONYL)PIPERIDINE-4-CARBOXYLIC ACID
- CS-0252257
- AKOS000130912
- 854137-35-2
- Z53825021
- 1-(propane-1-sulfonyl)piperidine-4-carboxylicacid
- 996-682-0
- EN300-59592
- 1-propylsulfonylpiperidine-4-carboxylic Acid
- Inchi： 1S/C9H17NO4S/c1-2-7-15(13,14)10-5-3-8(4-6-10)9(11)12/h8H,2-7H2,1H3,(H,11,12)
- InChI Key： SFCXVIKUVPMULD-UHFFFAOYSA-N
- SMILES： S(CCC)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

Exact Mass: 235.08782920Da
Monoisotopic Mass: 235.08782920Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 83.1Å²

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TRC	P139646-100mg	1-(propane-1-sulfonyl)piperidine-4-carboxylic acid	854137-35-2		100mg	$ 70.00	2022-06-03
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Enamine	EN300-59592-0.05g	1-(propane-1-sulfonyl)piperidine-4-carboxylic acid	854137-35-2	95.0%	0.05g	$53.0	2025-03-21
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Enamine	EN300-59592-0.25g	1-(propane-1-sulfonyl)piperidine-4-carboxylic acid	854137-35-2	95.0%	0.25g	$116.0	2025-03-21
Enamine	EN300-59592-0.5g	1-(propane-1-sulfonyl)piperidine-4-carboxylic acid	854137-35-2	95.0%	0.5g	$218.0	2025-03-21
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